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Compound of Interest

Compound Name:
N-Isobutyryl-2', 3'-acetyl-

guanosine

Cat. No.: B15329748 Get Quote

N-Isobutyryl-2',3'-acetyl-guanosine: A Technical
Overview
This guide provides a comprehensive overview of the chemical properties, structure, and

relevant experimental protocols for N-Isobutyryl-2',3'-acetyl-guanosine, a key intermediate in

the synthesis of modified oligonucleotides for research and therapeutic applications.

Chemical Properties
N-Isobutyryl-2',3'-acetyl-guanosine is a protected nucleoside derivative of guanosine.[1] The

protecting groups, isobutyryl and acetyl, are strategically placed to allow for specific chemical

modifications at other positions of the molecule. This makes it a valuable building block in the

synthesis of RNA oligonucleotides and their analogs.[2]
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Property Value Source

Molecular Formula C18H23N5O8 [1][2]

Molecular Weight 437.40 g/mol [2][3]

CAS Number 163586-86-5 [1][4]

Appearance White solid [5]

Storage Temperature -20°C [1]

Solubility
Soluble in Acetonitrile and

DMSO
[6]

Category
Carbohydrates, Nucleosides &

Nucleotides
[2]

Application Protected-Nucleosides [2]

Chemical Structure
N-Isobutyryl-2',3'-acetyl-guanosine is comprised of a guanine base, a ribose sugar, an N-

isobutyryl group, and two acetyl groups. The core of the molecule is guanosine, which consists

of a guanine molecule attached to a ribose sugar ring.

The key modifications are:

An isobutyryl group (–CO-CH(CH3)2) is attached to the exocyclic amine (N2) of the guanine

base. This group protects the amine from unwanted reactions during oligonucleotide

synthesis.

Two acetyl groups (–CO-CH3) are attached to the hydroxyl groups at the 2' and 3' positions

of the ribose sugar. These groups protect the hydroxyls, which are reactive sites, and can be

selectively removed to allow for chain elongation during RNA synthesis.

The presence of the isobutyryl group on the guanine base modifies the hydrogen bonding

pattern, which can be useful in applications like creating siRNA or antisense oligonucleotides

for gene silencing.[2]
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Experimental Protocols
Synthesis of N-Isobutyryl-2',3'-acetyl-guanosine
A general method for the synthesis of N-acylated nucleosides involves the transient protection

of the hydroxyl groups, followed by acylation of the exocyclic amine, and then acylation of the

hydroxyl groups. The following is a representative protocol based on common organic

synthesis techniques for nucleoside modification.

Synthesis Workflow

Guanosine Transient Protection
(e.g., with TMSCl in Pyridine) Persilylated Guanosine N-Acylation

(Isobutyryl Chloride) N-Isobutyryl Guanosine (silylated) Hydrolysis
(e.g., NH4OH) N-Isobutyryl Guanosine 2',3'-Acetylation

(Acetic Anhydride in Pyridine) N-Isobutyryl-2',3'-acetyl-guanosine

Click to download full resolution via product page

Caption: A representative workflow for the synthesis of N-Isobutyryl-2',3'-acetyl-guanosine.

Methodology:

Transient Protection of Hydroxyl Groups: Guanosine is dissolved in anhydrous pyridine. An

excess of a silylating agent, such as trimethylsilyl chloride (TMSCl), is added, and the

mixture is stirred at room temperature. This step protects the hydroxyl groups of the ribose

sugar.

N-Acylation: The reaction mixture is cooled, and isobutyryl chloride is added dropwise. The

reaction is allowed to proceed until the acylation of the N2 position of the guanine is

complete.

Hydrolysis of Silyl Ethers: The silyl protecting groups are removed by the addition of aqueous

ammonia or another suitable base.

2',3'-Acetylation: The resulting N-isobutyryl guanosine is then treated with acetic anhydride in

pyridine to acetylate the 2' and 3' hydroxyl groups of the ribose.

Purification: The final product is purified using column chromatography on silica gel to yield

N-Isobutyryl-2',3'-acetyl-guanosine.
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Biological Activity and Potential Signaling Pathways
While specific signaling pathways for N-Isobutyryl-2',3'-acetyl-guanosine are not extensively

documented, its role as a precursor for modified oligonucleotides suggests its involvement in

pathways targeted by these therapeutic agents.[2]

Guanosine itself is known to have neuroprotective effects and can modulate the purinergic

signaling system.[7] Derivatives of guanosine are being investigated for various therapeutic

applications.

The primary biological relevance of N-Isobutyryl-2',3'-acetyl-guanosine is in the synthesis of:

Antisense Oligonucleotides: These are short, synthetic nucleic acid chains that can bind to

specific messenger RNA (mRNA) molecules, inhibiting the translation of a particular protein.

This can be used to downregulate the expression of disease-causing genes.

Small Interfering RNAs (siRNAs): These are double-stranded RNA molecules that can trigger

the degradation of a specific mRNA, leading to gene silencing. The modified guanosine can

enhance the stability and specificity of these molecules.[2]

Antiviral Nucleoside Analogs: Modified nucleosides can act as chain terminators during viral

replication, inhibiting the proliferation of viruses such as HIV and hepatitis C.[2]
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Potential Therapeutic Applications

N-Isobutyryl-2',3'-acetyl-guanosine
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Caption: Potential therapeutic applications stemming from N-Isobutyryl-2',3'-acetyl-guanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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